2-Deacetoxytaxinine B

• Molecular Formula: C37H44O11
• Molecular Weight: 664.7 g/mol
• InChI: InChI=1S/C37H44O11/c1-19-27(42)17-26-33(45-22(4)39)32-20(2)28(48-30(43)16-15-25-13-11-10-12-14-25)18-29(44-21(3)38)37(32,9)35(47-24(6)41)34(46-23(5)40)31(19)36(26,7)8/h10-16,26,28-29,32-35H,2,17-18H2,1,3-9H3/t26-,28?,29?,32-,33?,34?,35?,37-/m1/s1
• InChIKey: SLJNSLIEGINNEE-JLMAKKNUSA-N

2-Deacetoxytaxinine B Procurement Guide for Antiplatelet Research

2-Deacetoxytaxinine B (CAS: 191547-12-3, molecular formula C₃₅H₄₂O₉, MW 606.7) is a taxane diterpenoid first isolated from the stem bark of Taxus chinensis and subsequently identified in other Taxus species including T. wallichiana and T. cuspidata [1][2]. Unlike paclitaxel-class taxanes that are defined by their microtubule-stabilizing anticancer activity, 2-deacetoxytaxinine B carries a cinnamoyl ester at the C-5 position and lacks the oxetane ring characteristic of paclitaxel, resulting in a distinct pharmacological profile centered on platelet anti-aggregation rather than cytotoxicity [3]. In a head-to-head comparative aggregometry study of seven taxanes isolated from Taxus cuspidata, 2-deacetoxytaxinine B (compound 4) demonstrated an IC₅₀ of 16.0 μM against arachidonic acid (AA)-induced platelet aggregation and 35.0 μM against U46619-induced aggregation, placing it among the most potent AA-pathway inhibitors in the taxane series while maintaining a markedly different selectivity window compared to its closest structural analogs taxinine (IC₅₀: 14.4 μM AA / 34.8 μM U46619) and taxinine B (IC₅₀: 35.5 μM AA / 36.2 μM U46619) [3].

Workflow

AA-pathway antiplatelet aggregation studies

Tool Compound

Pathway-discriminating: AA vs TP-receptor selectivity

Scaffold

C-2 deacetoxy taxane for SAR derivatization studies

• [1] Liang, J. Y., Huang, K. S., Gunatilaka, A. A. L., & Yang, L. (1998). 2-Deacetoxytaxinine B: a taxane diterpenoid from Taxus chinensis. Phytochemistry, 47(1), 69–72. View Source
• [2] Shrestha, T. B., Chetri, S. K. K., Banskota, A. H., Manandhar, M. D., & Taylor, W. C. (1997). 2-Deacetoxytaxinine B: A New Taxane from Taxus wallichiana. Journal of Natural Products, 60(8), 820–821. View Source
• [3] Kim, S. Y., & Yun-Choi, H. S. (2010). A comparative optical aggregometry study of antiplatelet activity of taxanes from Taxus cuspidata. Thrombosis Research, 125(6), e281–e284. View Source

Why Analogs Cannot Substitute for 2-Deacetoxytaxinine B

Taxane diterpenoids are a structurally diverse class; subtle modifications to the C-5 substitution, C-4/C-20 oxetane ring presence, and the acetylation pattern at C-2, C-7, C-9, and C-10 produce profoundly divergent pharmacological fingerprints [1]. In the systematic comparative study by Kim and Yun-Choi (2010), seven taxanes isolated from the identical botanical source and tested under identical aggregometry conditions yielded AA-induced aggregation IC₅₀ values spanning a 4.5-fold range (14.4–64.5 μM) and U46619-induced IC₅₀ values spanning a 2.9-fold range (24.9–71.9 μM) [2]. Critically, compounds sharing the cinnamoyl-bearing chemotype (taxinine, taxinine B, 2-deacetoxytaxinine B, taxacin) all exhibited strong AA-pathway activity, yet their selectivity profiles diverged: taxinine was equipotent across both agonist pathways (AA IC₅₀ 14.4 vs. U46619 IC₅₀ 34.8, ratio ≈ 2.4), taxinine B showed near-identical potency against both (ratio ≈ 1.0), and 2-deacetoxytaxinine B showed the largest selectivity gap among the cinnamoyl series (ratio ≈ 2.2), suggesting that the absence of the C-2 acetoxy group differentially modulates thromboxane-receptor-mediated versus cyclooxygenase-pathway responses [2]. For a researcher designing an experiment that requires preferential inhibition of the AA pathway with retained but moderated U46619-pathway activity, substituting 2-deacetoxytaxinine B with taxinine B would eliminate that selectivity window entirely, while substituting with taxol (IC₅₀ AA: 48.2, U46619: 68.7) would introduce the confounding variable of strong microtubule stabilization [2][3].

Taxinine B lacks AA/U46619 selectivity

Near-equal potency across both pathways may eliminate the discrimination window needed for pathway-specific studies.

Taxol introduces microtubule-stabilizing confound

Strong cytoskeletal activity adds a confounding variable absent in cinnamoyl-bearing taxanes, complicating platelet-specific interpretation.

Cinnamoyl analogs diverge in selectivity profile

Taxinine and taxacin exhibit distinct acetylation patterns and selectivity ratios; AA-pathway response may not transfer across the subseries.

• [1] Kingston, D. G. I. (1999). The taxane diterpenoids. Journal of Natural Products, 62(10), 1448–1472. View Source
• [2] Kim, S. Y., & Yun-Choi, H. S. (2010). A comparative optical aggregometry study of antiplatelet activity of taxanes from Taxus cuspidata. Thrombosis Research, 125(6), e281–e284. View Source
• [3] Hosoyama, H., Shigemori, H., & Kobayashi, J. (1999). Modulation of multidrug resistance in tumor cells by taxinine derivatives. Bioorganic & Medicinal Chemistry Letters, 9(3), 389–394. View Source

2-Deacetoxytaxinine B: Differentiation Evidence

AA-Pathway Antiplatelet Potency vs. Taxane Analogs

In the only published head-to-head comparison of taxane antiplatelet activities conducted under a single standardized protocol, Kim and Yun-Choi (2010) tested all seven compounds at identical concentration ranges using optical aggregometry with human platelet-rich plasma [1]. Against AA-induced aggregation, 2-deacetoxytaxinine B (compound 4) exhibited an IC₅₀ of 16.0 μM, which is 3.9-fold more potent than acetylsalicylic acid (ASA, IC₅₀ 63.0 μM), approximately 2.2-fold more potent than taxinine B (IC₅₀ 35.5 μM), and 3.0-fold more potent than taxol (IC₅₀ 48.2 μM). It was marginally less potent than taxinine (IC₅₀ 14.4 μM) but substantially more AA-selective relative to its U46619 potency [1]. This positions 2-deacetoxytaxinine B as a potent AA-pathway inhibitor within the cinnamoyl taxane subseries, suitable for experimental designs that require strong AA-pathway engagement without the confounding cytotoxicity of taxol.

AA-pathway potency

Head-to-head

IC₅₀ 16.0 µM (AA)

2.2× more potent than taxinine B (35.5 µM)
3.9× more potent than ASA (63.0 µM)

Supports AA-pathway aggregation assay context

Ranked among top cinnamoyl taxanes; human PRP optical aggregometry

Evidence Dimension	IC₅₀ against arachidonic acid (AA)-induced platelet aggregation
Target Compound Data	IC₅₀ = 16.0 μM (2-deacetoxytaxinine B, compound 4)
Comparator Or Baseline	Taxinine: 14.4 μM; Taxinine A: 64.5 μM; Taxinine B: 35.5 μM; Taxacin: 21.9 μM; Taxchinin B: 28.6 μM; Taxol: 48.2 μM; ASA (positive control): 63.0 μM
Quantified Difference	2.2× more potent than taxinine B (16.0 vs. 35.5 μM); 3.0× more potent than taxol (16.0 vs. 48.2 μM); 3.9× more potent than ASA (16.0 vs. 63.0 μM); 1.1× less potent than taxinine (16.0 vs. 14.4 μM)
Conditions	Human platelet-rich plasma; optical aggregometry (Chrono-Log Model 490-X); AA as agonist; compounds isolated from same T. cuspidata extract via activity-guided fractionation; IC₅₀ values determined from concentration–response curves

Why This Matters

Procurement of 2-deacetoxytaxinine B rather than taxinine B provides a >2-fold gain in AA-pathway potency measured under identical conditions, directly improving assay sensitivity in platelet pharmacology studies.

• [1] Kim, S. Y., & Yun-Choi, H. S. (2010). A comparative optical aggregometry study of antiplatelet activity of taxanes from Taxus cuspidata. Thrombosis Research, 125(6), e281–e284. View Source

AA vs. U46619 Selectivity Profile

A critical differentiator for antiplatelet research compounds is their selectivity across distinct activation pathways. Against U46619 (a stable thromboxane A₂ mimetic acting via the TP receptor), 2-deacetoxytaxinine B showed an IC₅₀ of 35.0 μM, yielding an AA/U46619 IC₅₀ ratio of 2.19 [1]. This selectivity profile differs meaningfully from the closest structural comparator: taxinine B was essentially non-selective between the two pathways (AA IC₅₀ 35.5 vs. U46619 IC₅₀ 36.2, ratio = 1.02), while taxol was also non-selective (ratio = 1.43) but far less potent overall [1]. Taxinine showed a comparable ratio (2.42) but with higher absolute potency against both pathways, making it a less discriminative tool for isolating AA-specific effects [1]. All seven taxanes were 5–13-fold more potent than ASA against U46619-induced aggregation (ASA IC₅₀: 340 μM), confirming that the taxane scaffold itself confers thromboxane-pathway activity distinct from cyclooxygenase inhibition [1].

AA/U46619 selectivity

Head-to-head

Selectivity ratio 2.19

AA IC₅₀ 16.0 µM vs. U46619 IC₅₀ 35.0 µM
Taxinine B ratio: 1.02 (essentially non-selective)

Supports pathway-discrimination assay context

2.15-fold difference in selectivity vs. closest structural analog; same protocol, same PRP source

Evidence Dimension	Ratio of IC₅₀ values: AA-induced vs. U46619-induced platelet aggregation (pathway selectivity index)
Target Compound Data	AA IC₅₀ = 16.0 μM; U46619 IC₅₀ = 35.0 μM; Selectivity ratio (U46619/AA) = 2.19
Comparator Or Baseline	Taxinine: ratio = 2.42 (14.4/34.8); Taxinine A: ratio = 0.39 (64.5/24.9); Taxinine B: ratio = 1.02 (35.5/36.2); Taxacin: ratio = 2.14 (21.9/46.9); Taxchinin B: ratio = 2.51 (28.6/71.9); Taxol: ratio = 1.43 (48.2/68.7); ASA: ratio = 5.40 (63.0/340)
Quantified Difference	2-Deacetoxytaxinine B selectivity ratio (2.19) vs. taxinine B (1.02): a 2.15-fold difference in pathway preference. 2-Deacetoxytaxinine B exhibits ~2.2-fold selectivity for AA over U46619; taxinine B exhibits essentially no selectivity.
Conditions	Identical optical aggregometry protocol with human platelet-rich plasma; AA (arachidonic acid) and U46619 (thromboxane A₂ mimetic) as parallel agonists; IC₅₀ determined for each agonist independently

Why This Matters

For researchers studying pathway-specific antiplatelet mechanisms, the 2.2-fold AA selectivity of 2-deacetoxytaxinine B offers an experimentally useful discrimination window that taxinine B (ratio ~1.0) cannot provide, enabling cleaner dissection of cyclooxygenase-dependent versus TP-receptor-mediated platelet activation.

• [1] Kim, S. Y., & Yun-Choi, H. S. (2010). A comparative optical aggregometry study of antiplatelet activity of taxanes from Taxus cuspidata. Thrombosis Research, 125(6), e281–e284. View Source

C-5 Cinnamoyl Group Drives AA-Pathway Activity

The Kim and Yun-Choi (2010) study explicitly correlated structural features with antiplatelet activity: compounds bearing a cinnamoyl ester at C-5 (taxinine, taxinine B, 2-deacetoxytaxinine B, taxacin) demonstrated substantially stronger AA-induced anti-aggregation activity compared to compound taxinine A (C-5 hydroxyl, AA IC₅₀ 64.5 μM) or compounds containing a C-4/C-20 oxetane ring (taxchinin B, AA IC₅₀ 28.6 μM; taxol, AA IC₅₀ 48.2 μM) [1]. Within the cinnamoyl subseries, 2-deacetoxytaxinine B's unique feature is the absence of the C-2 acetoxy group present in taxinine (the most potent compound overall, AA IC₅₀ 14.4 μM) and taxinine B (AA IC₅₀ 35.5 μM). The retention of strong AA-pathway activity (IC₅₀ 16.0 μM) with the C-2 deacetoxy modification suggests that the C-2 acetoxy substituent is not essential for AA-pathway potency but may modulate overall potency and selectivity in a compound-specific manner [1]. This SAR insight is actionable for medicinal chemistry programs seeking a cinnamoyl-bearing taxane scaffold that balances potency with a simpler acetylation pattern amenable to selective derivatization.

C-5 cinnamoyl SAR

Class-level

Cinnamoyl ester at C-5; C-2 deacetoxy

Cinnamoyl-bearing taxanes: 1.8–4.5× more potent than non-cinnamoyl analogs

Supports SAR derivatization workflow

C-2 position free for functionalization without disrupting cinnamoyl pharmacophore

Evidence Dimension	Structure–activity relationship: impact of C-5 substitution type and C-2 acetylation status on AA-induced antiplatelet IC₅₀
Target Compound Data	2-Deacetoxytaxinine B: C-5 cinnamoyl ester, C-2 deacetoxy; AA IC₅₀ = 16.0 μM
Comparator Or Baseline	Cinnamoyl-bearing taxanes: Taxinine (C-5 cinnamoyl, C-2 acetoxy; 14.4 μM), Taxinine B (C-5 cinnamoyl, C-2 acetoxy; 35.5 μM), Taxacin (C-5 cinnamoyl; 21.9 μM). Non-cinnamoyl: Taxinine A (C-5 OH; 64.5 μM). Oxetane-bearing: Taxchinin B (28.6 μM), Taxol (48.2 μM).
Quantified Difference	Cinnamoyl-bearing taxanes (AA IC₅₀ range 14.4–35.5 μM) are 1.8–4.5× more potent than non-cinnamoyl taxanes (AA IC₅₀ range 28.6–64.5 μM). 2-Deacetoxytaxinine B retains 90% of taxinine's AA potency despite lacking the C-2 acetoxy group.
Conditions	Structural classification by 1D/2D NMR and mass spectrometry; antiplatelet activity measured by optical aggregometry with AA as agonist in human platelet-rich plasma; all compounds isolated from identical T. cuspidata extract

Why This Matters

For medicinal chemistry teams procuring a starting scaffold for semi-synthetic antiplatelet taxane derivatization, 2-deacetoxytaxinine B offers a C-2 position that is chemically unencumbered by an acetoxy protecting group, simplifying synthetic access to C-2-modified analogs while preserving the cinnamoyl-driven AA-pathway potency.

• [1] Kim, S. Y., & Yun-Choi, H. S. (2010). A comparative optical aggregometry study of antiplatelet activity of taxanes from Taxus cuspidata. Thrombosis Research, 125(6), e281–e284. View Source

2-Deacetoxytaxinine B: Research and Procurement Applications

AA-Pathway Lead Identification: Prioritizing Over Taxinine B

In antiplatelet drug discovery programs focused on the arachidonic acid cascade, 2-deacetoxytaxinine B (AA IC₅₀ 16.0 μM) provides a superior starting point compared to taxinine B (AA IC₅₀ 35.5 μM), offering a >2-fold potency advantage under identical aggregometry conditions [1]. Its activity is benchmarked directly against the clinical standard ASA (IC₅₀ 63.0 μM), with a 3.9-fold potency gain, establishing it as a credible non-cyclooxygenase-inhibitor chemotype for AA-pathway intervention [1]. Procurement of 2-deacetoxytaxinine B rather than taxinine B eliminates the need to compensate for lower intrinsic potency through higher screening concentrations, reducing the risk of solvent toxicity artifacts in cell-based assays.

Pathway Discrimination: AA vs. TP-Receptor Pathways

2-Deacetoxytaxinine B's approximately 2.2-fold selectivity for AA-induced over U46619-induced aggregation makes it a valuable pharmacological tool for experiments that require differential modulation of these two convergent platelet activation pathways [1]. In contrast, taxinine B's near-identical IC₅₀ values against both agonists (AA 35.5 μM vs. U46619 36.2 μM) preclude its use as a pathway-discriminating agent [1]. Researchers studying the relative contributions of cyclooxygenase-mediated thromboxane generation versus direct TP receptor agonism to platelet responses can use 2-deacetoxytaxinine B at concentrations that achieve substantial AA-pathway blockade while only partially inhibiting U46619 responses, enabling cleaner mechanistic interpretation.

C-2 Deacetoxy Scaffold for SAR Library Synthesis

Medicinal chemistry groups conducting structure–activity relationship studies on the taxane core can leverage the C-2 deacetoxy feature of 2-deacetoxytaxinine B as a synthetically permissive handle. Unlike taxinine (C-2 acetoxy) or taxinine B (C-2 acetoxy), which require an additional deprotection step prior to C-2 modification, 2-deacetoxytaxinine B enters the synthetic sequence with the C-2 position free for direct functionalization [1]. This structural attribute is particularly relevant given the demonstrated importance of the cinnamoyl pharmacophore for AA-pathway antiplatelet activity: the C-2 position can be derivatized without disrupting the C-5 cinnamoyl ester that drives target engagement [1]. Procurement of 2-deacetoxytaxinine B as the starting material eliminates one synthetic step per analog relative to taxinine-derived libraries, improving overall synthetic throughput for medium-throughput SAR campaigns.

Taxane Reference Standard for Platelet Research

Standardized reference panels of taxane congeners are essential for benchmarking new antiplatelet compounds with taxane-like scaffolds. The Kim and Yun-Choi (2010) study provides a complete, internally consistent dataset in which 2-deacetoxytaxinine B is characterized alongside six other taxanes (including taxol, the most extensively studied taxane) under identical experimental conditions [1]. Purchasing 2-deacetoxytaxinine B as part of a reference panel alongside taxinine and taxinine B enables inter-laboratory calibration of platelet aggregometry assays, as all three compounds were isolated from the same botanical source and tested in parallel, eliminating inter-study variability that confounds cross-study comparisons [1]. This is particularly valuable for core facilities and screening centers that require well-characterized, publication-supported positive controls with known potency ranges.

Application

Selection Property

Validation Focus

AA-pathway lead identification

AA-pathway potency ranking within cinnamoyl taxane series

AA-induced aggregation assay validation against ASA benchmark

Pathway discrimination studies

AA vs. U46619 selectivity window

Two-pathway aggregometry confirmation; compare selectivity ratio to taxinine B

SAR derivatization studies

C-2 deacetoxy synthetic accessibility

C-2 functionalization while retaining cinnamoyl-driven AA-pathway activity

Reference standard panel calibration

Publication-supported potency data under standardized protocol

Inter-laboratory aggregometry calibration with taxinine/taxinine B panel

• [1] Kim, S. Y., & Yun-Choi, H. S. (2010). A comparative optical aggregometry study of antiplatelet activity of taxanes from Taxus cuspidata. Thrombosis Research, 125(6), e281–e284. View Source